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873786-09-5

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  • PLX647
    In Stock
    • Cat. No.:
    • B1678903
    • CAS No.:
    • 873786-09-5
    • Molecular Formula:
    • C21H17F3N4
    • Molecular Weight:
    • 382.4 g/mol
    Description
    PLX647 is a dual inhibitor of the receptor tyrosine kinases FMS and KIT (IC50s = 28 and 16 nM, respectively). It is selective for FMS and KIT but does inhibit FLT3 and KDR (IC50s = 91 and 130 nM, respectively) i...